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Technical Specifications of 2-Heptanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Heptanol

CAS No.: 543-49-7

Cat. No.: S560084

The table below consolidates basic identification and physical property data for 2-Heptanel, which is

essential for researchers to confirm they are working with the correct substance.

Property Value |/ Description

CAS Registry Number 543-49-7 [1] [2] [3]

Molecular Formula C7H160 [1] [2] [3]

Molecular Weight 116.20 g/mol [2] [3] [4]

Structure CH3(CH2)aCHOHCHSs [3] [4]

Synonyms Heptan-2-ol; Amyl methyl carbinol; 2-Heptyl alcohol [2] [3] [4]
Appearance Colorless to almost colorless clear liquid [2]
Boiling Point 160 °C /432 K [2] [4]

Flash Point 64 °C [2]

Specific Gravity (20/20) 0.82 [2]

Refractive Index 1.42 [2]
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Purity Assessment and Analytical Data

While detailed, step-by-step laboratory methods are not available in the search results, the following

information points to standard analytical techniques used for characterizing and assessing 2-Heptanol.

Method Application | Data Available

Gas Chromatography (GC) A primary method for determining purity. One supplier lists a purity
of >98.0%(GC) [2].

Nuclear Magnetic Resonance A 1H NMR spectrum is available for structural confirmation [1].
(NMR)
Infrared (IR) Spectroscopy A gas-phase IR spectrum is available from NIST for fingerprint

matching [3].

Mass Spectrometry Data is available through the NIST WebBook for identification [4].

The following workflow outlines the general process for purity assessment based on the techniques

mentioned in the search results:

[Sample: 2-HeptanoD

Primary Test

Gas Chromatography (GC) NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Purity Assessment Identity Confirmed
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Frequently Asked Questions

Here are some preliminary FAQs developed from the available data.

Q1: What is the typical purity of commercially available 2-Heptanol? Commercial 2-Heptaneol is
available in different purity grades. A common grade has a purity of >98.0% (by GC) [2]. The market also
offers higher purity levels, such as >99%, which are often required for sensitive applications in

pharmaceuticals and fine chemicals [5] [6].

Q2: What are the standard methods to verify the purity and identity of 2-Heptanol?

¢ Gas Chromatography (GC) is the standard method for quantitative purity analysis [2].

¢ Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy are used for structural
confirmation and identity verification. Reference spectra for these techniques are available in public
databases [1] [3].

Q3: How should 2-Heptanol be stored? It is recommended to store 2-Heptanol at room temperature in a
cool and dark place (preferably below 15°C). It should be kept in a well-ventilated area, away from heat

and open flames, as it is a combustible liquid [2].

A Guide to Developing Your Experimental Protocols

Since the search results could not provide the detailed methodologies you need, here are some practical steps

you can take to build out your troubleshooting guides:

e Consult Official Standards: Look for detailed test methods from organizations like ASTM
International or the United States Pharmacopeia (USP), which often publish rigorous standard
procedures for chemical analysis.

¢ Review Manufacturer Documentation: Always check the Safety Data Sheet (SDS) and any
Certificate of Analysis (CoA) provided by the chemical supplier (like TClI America [2]). These
documents often contain or reference the specific analytical methods used to certify the product.

e Search Scientific Literature: Use academic databases (e.g., SciFinder, Reaxys) to find published
papers that detail the synthesis and analysis of 2-Heptanol. These are excellent sources for validated
laboratory protocols.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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